Cas no 1177421-28-1 (2-chloro-5-(methylthio)Pyrazine)

• Product Name: 2-chloro-5-(methylthio)Pyrazine
• CAS No: 1177421-28-1
• MF: C₅H₅ClN₂S
• MW: 160.624598264694
• CID: 2134152
• Update Time: 2023-11-19

2-chloro-5-(methylthio)Pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(methylthio)Pyrazine
• SKJOCDFMYYOPQI-UHFFFAOYSA-N
• 2-Chloro-5-(methylsulfanyl)pyrazine
• Pyrazine, 2-chloro-5-(methylthio)-
• CID 86649572

• Inchi： 1S/C5H5ClN2S/c1-9-5-3-7-4(6)2-8-5/h2-3H,1H3
• InChI Key： SKJOCDFMYYOPQI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)SC

Computed Properties

• Exact Mass: 159.986
• Monoisotopic Mass: 159.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 250.9±40.0 °C(Predicted)
• pka: -2.34±0.10(Predicted)